5-Fluoropyridine-2,3-diamine

• IUPAC Name: 5-fluoropyridine-2,3-diamine
• InChI: InChI=1S/C5H6FN3/c6-3-1-4(7)5(8)9-2-3/h1-2H,7H2,(H2,8,9)
• InChI Key: MGBUJACQIBNLAU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1N)N)F
• Molecular Formula: C5H6FN3
• DSSTOX Substance ID: DTXSID70624479
• Molecular Weight: 127.12 g/mol
• CAS RN: 212268-13-8

Description

5-Fluoropyridine-2,3-diamine is a chemical compound that serves as an important intermediate in the synthesis of various pharmaceuticals and organic molecules. Its derivatives are of significant interest due to their potential applications in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of this compound derivatives has been explored through various methods. One approach involves the use of 2-aminopyridine as a starting material, which undergoes a series of reactions including nitrification, amino acetylation, reduction of nitro, diazolization, Schiemann reaction, and hydrolysis of acetyl to yield 2-amino-5-fluoropyridine . Another method reported the synthesis of 2-amino-5-fluoropyridine from 2-acetamido-5-aminopyridine by diazotization followed by solventless thermolysis and hydrolysis . Additionally, a "minimalist" radiofluorination/palladium-catalyzed amination sequence has been used for the radiosynthesis of 2-amino-5-[18F]fluoropyridines10.

Molecular Structure Analysis

The molecular structure of this compound derivatives can be complex, with the presence of multiple substituents influencing the overall geometry and electronic properties. For instance, the solid-state structure of a terpyridyl-diphenylacetylene hybrid fluorophore shows a trans arrangement of pyridine nitrogen atoms, which is crucial for its photophysical properties .

Chemical Reactions Analysis

Chemical reactions involving this compound derivatives are diverse and can lead to various functionalized products. For example, the chemoselective functionalization of halogen-rich pyridines has been demonstrated, where different substituents on the pyridine ring can be selectively targeted under specific reaction conditions . The reactivity of these compounds can be further tuned by the introduction of additional halogen atoms, as shown in the synthesis of pentasubstituted pyridines using halogen dance reactions .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound derivatives are influenced by the presence of fluorine and other substituents. Fluorine atoms can affect the reactivity, photophysical properties, and stability of these compounds. For instance, the introduction of fluorine into bipyridines can lead to shifts in emission maxima and changes in quantum yield, indicating the impact of fluorine on the electronic properties of the molecule . The thermal behavior of lanthanide complexes with fluorinated ligands has also been studied, revealing their stability and characteristic fluorescence .

Scientific Research Applications

Medical Imaging Applications

• Fluorine-18 labeled fluoropyridines, including compounds related to 5-fluoropyridine-2,3-diamine, are increasingly used in medical imaging, particularly in Positron Emission Tomography (PET). The introduction of fluorine into the pyridine ring enhances imaging capabilities, although challenges in stability remain (Carroll et al., 2007).

Catalysis and Chemical Synthesis

• This compound derivatives have been investigated for their potential in catalyst-free amination reactions. These reactions are crucial for the synthesis of various chemical compounds, indicating the broad utility of this compound in organic synthesis (Abel et al., 2015).

NMR Spectroscopy in Drug Monitoring

• This compound and related compounds have been used in Nuclear Magnetic Resonance (NMR) studies to monitor the metabolism of drugs in vivo. This application showcases its potential in pharmaceutical research, particularly in understanding drug behavior in biological systems (Stevens et al., 1984).

Synthesis of Fluorinated Pyridines

• Research on the synthesis of various fluorinated pyridines, including those related to this compound, highlights its versatility in chemical synthesis. These fluorinated pyridines are essential in developing new compounds for various applications, including pharmaceuticals (Hand & Baker, 1989).

Chemical Reactivity Studies

• Studies on the chemoselective functionalization of halopyridines related to this compound have provided insights into the reactivity and potential applications of these compounds in synthetic chemistry (Stroup et al., 2007).

Safety and Hazards

The safety information for 5-Fluoropyridine-2,3-diamine includes a GHS07 pictogram and a warning signal word. The hazard statements include H302, and the precautionary statements include P280-P305+P351+P338.

Future Directions

The inclusion of fluorine atoms or a heterocyclic moiety into drug structures is a recurrent motif in medicinal chemistry. The combination of these two features is constantly appearing in new molecular entities with various biological activities. This is demonstrated by the increasing number of newly synthesized fluorinated heterocyclic compounds among the FDA-approved drugs.

Synthesis routes and methods I

Procedure details

The HCl salt of 3-azido-5-fluoropyridin-2-amine (1.90 g, 10.0 mmol) was dissolved in tetrahydrofuran (100 mL) and treated with MP-Carbonate (Argonaut, 11.5 g). After 1 h, the mixture was filtered, rinsed with more tetrahydrofuran, and concentrated. This residue was dissolved in ethanol (50 mL), purged with argon, and 10% palladium on carbon was added (0.15 g). Hydrogen was introduced (1 atm) and the reaction stirred until complete. The catalyst was filtered and the solvent evaporated from the filtrate to give the title compound (1.18 g). MS 128.0 (M+1)

Synthesis routes and methods II

Procedure details

A suspension of 5-fluoro-3-nitro-2-pyridinamine (561 mg, 3.573 mmol) in ethanol (100 ml) was treated with added 10% Pd/C (100 mg) and the mixture was then stirred at rt under 1 atmosphere of hydrogen for 5 h. The reaction mixture was then filtered through a thin pad of Celite, washing through with EtOH (500 ml). The filtrate was evaporated to give the desired product as a grey solid (435 mg, 96%).